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Compound of Interest

Compound Name: Adenosylcobalamin (Standard)

Cat. No.: B15557631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical quality attributes and
analytical methodologies detailed in a typical Certificate of Analysis (CoA) for an
Adenosylcobalamin reference standard. Adenosylcobalamin, also known as Coenzyme B12, is
a biologically active form of Vitamin B12 and serves as a crucial cofactor for various enzymatic
reactions in the body.[1][2][3] Its accurate quantification and qualification are paramount in
research and pharmaceutical development.

Quantitative Data Summary

The following tables summarize the key quantitative specifications for a representative
Adenosylcobalamin reference standard, compiled from various supplier and pharmacopeial
data.[4][5][6]

Table 1: Identity and Physicochemical Properties
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Parameter Specification

) 5,6-dimethylbenzimidazolyl-5'-
Chemical Name _
deoxyadenosylcobalamin

Synonyms Cobamamide, Coenzyme B12, AdoCbl
CAS Number 13870-90-1

Molecular Formula C72H100CON18017P

Molecular Weight 1579.6 g/mol [4][7]

Appearance Dark red crystals or crystalline powder[5][8]

Solubilit Sparingly soluble in water, practically insoluble
olubili
Y in acetone and ether.[8]

Table 2: Purity and Impurity Profile

Test Method Specification
Assay (on anhydrous basis) HPLC 96.0% - 102.0%][6]
Chromatographic Purity HPLC >98%][1][4]
Related Substances HPLC To be reported
Water Content Karl Fischer Titration To be reported
Residual Solvents GC-HS To be reported

Experimental Protocols

Detailed methodologies for the key analytical tests are outlined below. These protocols are
based on established pharmacopeial methods and scientific literature.

High-Performance Liquid Chromatography (HPLC) for
Assay and Purity
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This method is used to determine the potency of the Adenosylcobalamin standard and to
separate and quantify any related substances or impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um patrticle size) is
commonly used.[9]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic solvent (e.g., acetonitrile or methanol).[9]

Flow Rate: Typically 1.0 mL/min.[9]
Column Temperature: Maintained at a constant temperature, for instance, 35°C.[9]

Detection: UV detection at a specific wavelength, often around 361 nm, where cobalamins
exhibit significant absorbance.

Sample Preparation: The Adenosylcobalamin standard is accurately weighed and dissolved
in a suitable solvent, typically the mobile phase or water.

Procedure: A known volume of the sample solution is injected into the HPLC system. The
retention time and peak area of the Adenosylcobalamin peak are compared to those of a
certified reference standard for quantification. Impurities are identified and quantified based
on their relative retention times and peak areas.

UV-Vis Spectroscopy for Identification

UV-Vis spectroscopy provides a characteristic absorption spectrum for Adenosylcobalamin,
which can be used for identification purposes.

e Instrumentation: A calibrated UV-Vis spectrophotometer.
e Solvent: The sample is dissolved in a suitable solvent, such as water or a specified buffer.

e Procedure: The absorption spectrum of the sample solution is recorded over a specific
wavelength range (e.g., 200-600 nm). The spectrum should exhibit maxima at characteristic
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wavelengths for Adenosylcobalamin. The UV-visible spectrum of Adenosylcobalamin is very
similar to that of free AdoCbl.[10]

Mass Spectrometry (MS) for Identity Confirmation

Mass spectrometry is a powerful technique for confirming the molecular weight and structure of
Adenosylcobalamin.

 Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

« lonization Technique: Electrospray ionization (ESI) is commonly used for large molecules like
Adenosylcobalamin.

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is measured. The observed molecular weight should conform
to the theoretical molecular weight of Adenosylcobalamin.[4] The mass of
adenosylcobalamin is 1579.58 m/z.[11]

Visualizations
Quality Control Workflow for Adenosylcobalamin
Standard Certification

The following diagram illustrates the typical workflow for the quality control and certification of
an Adenosylcobalamin reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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